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Compound Name: Basroparib

Cat. No.: B12391291

For Researchers, Scientists, and Drug Development Professionals

Abstract

Basroparib (STP1002) is a potent and selective, orally bioavailable small-molecule inhibitor of
Tankyrase 1 (TNKS1) and Tankyrase 2 (TNKS2), key enzymes in the Wnt/3-catenin signaling
pathway. Aberrant activation of this pathway is a critical driver in the pathogenesis of various
cancers, most notably colorectal cancer (CRC) harboring mutations in the Adenomatous
Polyposis Coli (APC) gene. Basroparib has demonstrated promising preclinical antitumor
efficacy and, critically, a favorable safety profile, distinguishing it from earlier tankyrase
inhibitors that were hampered by on-target gastrointestinal toxicity. This technical guide
provides a comprehensive overview of the discovery, synthesis, mechanism of action, and
preclinical evaluation of Basroparib, intended for professionals in the field of drug discovery
and development.

Discovery of Basroparib (STP1002)

The discovery of Basroparib was rooted in the therapeutic hypothesis that inhibiting tankyrase
enzymes could antagonize the oncogenic Wnt/p-catenin signaling pathway in cancers with
APC mutations. While the precise details of the initial screening campaign for STP1002 are not
publicly disclosed, the discovery process for tankyrase inhibitors generally follows a structured
workflow.
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A plausible discovery workflow for a compound like Basroparib would involve several key
stages, from initial hit identification to lead optimization and preclinical candidate selection.
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 To cite this document: BenchChem. [Basroparib (STP1002): A Technical Guide to its
Discovery and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391291#basroparib-stp1002-discovery-and-
synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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